Cas no 952729-67-8 (methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 952729-67-8
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• MDL: MFCD32206607
• CID: 5627866
• PubChem ID: 57818006
• Update Time: 2025-10-29

methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-bromo-β-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (βS)-
• Methyl (S)-3-(4-bromophenyl)-3-((tert-butoxycarbonyl)amino)propanoate
• methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate
• F97262
• SCHEMBL13723285
• AKOS037653159
• methyl (3S)-3-(4-bromophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• MFCD32206607
• EN300-28299490
• methyl (3S)-3-(4-bromophenyl)-3-[(tert-butoxycarbonyl)amino]propanoate
• Methyl (3S)-3-(4-bromophenyl)-3-([(t-butoxy)carbonyl]amino)propanoate
• 952729-67-8
• methyl (3S)-3-(4-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoate

• MDL： MFCD32206607
• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(9-13(18)20-4)10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： JPKABPHRXUGGJL-LBPRGKRZSA-N
• SMILES： [C@@H](C1C=CC(Br)=CC=1)(CC(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• Boiling Point: 442.0±40.0 °C(Predicted)
• pka: 11.08±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate

Introduction to Methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate (CAS No. 952729-67-8)

Methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate, a compound with the chemical formula C₁₄H₂₁BrNO₄, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 952729-67-8, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of a chiral center at the third carbon atom and the protective group (tert-butoxycarbonyl) makes it a valuable intermediate in the synthesis of more complex molecules.

The methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate is particularly interesting because of its utility in the synthesis of enantiomerically pure compounds. Chiral drugs are becoming increasingly important in modern medicine, as they often exhibit higher efficacy and fewer side effects compared to their racemic counterparts. The (3S)-configuration of this compound ensures that any derivatives synthesized from it will retain this specific stereochemical property, which is crucial for drug development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. The 4-bromophenyl moiety in the compound's structure is a key feature that can be exploited for designing molecules with enhanced binding affinity and selectivity. This aromatic ring is frequently used in medicinal chemistry due to its ability to interact with biological targets through π-stacking and hydrophobic effects.

The (tert-butoxy)carbonylamino group serves as an important protecting group in organic synthesis. It not only stabilizes the amine functionality during synthetic steps but also allows for selective deprotection under mild conditions. This characteristic makes the methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate a versatile building block for constructing more complex molecules, including potential drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient preparation of chiral compounds like this one. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods are particularly valuable for producing enantiomerically pure drugs that can be tailored to interact specifically with biological targets, thereby improving therapeutic outcomes.

The pharmaceutical industry has shown significant interest in developing small molecule inhibitors targeting enzymes involved in critical biological pathways. The methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate could serve as a key intermediate in the synthesis of such inhibitors. For instance, it could be used to develop molecules that modulate kinases or other enzymes implicated in cancer, inflammation, and neurological disorders.

In conclusion, the methyl (3S)-3-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}propanoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the chiral center, the protective group, and the aromatic substituent, make it a valuable tool for synthesizing enantiomerically pure compounds with potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an important role in the development of next-generation pharmaceuticals.